Poly(N-isopropylacrylamide) modified polydopamine as a temperature-responsive surface for cultivation and harvest of mesenchymal stem cells†

Biomaterials Science Pub Date: 2017-10-12 DOI: 10.1039/C7BM00371D

Abstract

A thermo-responsive surface was fabricated by depositing poly(N-isopropylacrylamide) (PNIPAAm) onto polydopamine coated cell culture substrata through free radical polymerization for the purpose of culturing and harvesting human mesenchymal stem cells (hMSCs). Human MSCs were cultured onto the PNIPAAm-g-polydopamine coated surface and harvested by changing from physiological to ambient temperature. The produced PNIPAAm-g-polydopamine surface was characterized by atomic force microscopy, Fourier transform infrared spectroscopy, nuclear magnetic resonance, water contact angle measurement, differential scanning calorimetry, and cell culture studies. Our results revealed that hMSCs could be detached from the PNIPAAm-g-polydopamine surface within 60 min after switching the temperature from 37 Ā°C to room temperature. The detached hMSCs were able to proliferate on the PNIPAAm-g-polydopamine coated surface for further growth and harvest.

Graphical abstract: Poly(N-isopropylacrylamide) modified polydopamine as a temperature-responsive surface for cultivation and harvest of mesenchymal stem cells
Poly(N-isopropylacrylamide) modified polydopamine as a temperature-responsive surface for cultivation and harvest of mesenchymal stem cells†
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